N-(3-methoxypropyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

• IUPAC Name: N-(3-methoxypropyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• InChI: InChI=1S/C12H17NO5S/c1-16-6-2-5-13-19(14,15)10-3-4-11-12(9-10)18-8-7-17-11/h3-4,9,13H,2,5-8H2,1H3
• InChI Key: ISFZYXLYASVMBQ-UHFFFAOYSA-N
• Canonical SMILES: COCCCNS(=O)(=O)C1=CC2=C(C=C1)OCCO2
• Molecular Formula: C12H17NO5S
• Molecular Weight: 287.33 g/mol

Description

Sulfonamides encompass a broad category of compounds characterized by the sulfonamide group (-SO2NH2). They are notable for their applications in medicine, especially as antimicrobial agents, as well as in various industrial applications due to their unique chemical properties.

Synthesis Analysis

The synthesis of sulfonamide compounds typically involves the coupling of an amine with a sulfonyl chloride in a basic aqueous medium. This method provides a straightforward and environmentally benign approach to obtaining sulfonamides with moderate to good yields. For instance, the synthesis of new N-(5-chloro-2-methoxyphenyl)-aryl sulfonamides demonstrated moderate to good activity against bacterial strains, indicating the potential of similar compounds for biological applications (Aziz‐ur‐Rehman et al., 2013).

Molecular Structure Analysis

The molecular structure of sulfonamides is crucial in determining their chemical reactivity and biological activities. Structural elucidation often involves spectral data such as IR, NMR, and sometimes X-ray crystallography. For example, studies on the structure and gene expression relationship of antitumor sulfonamides have provided insights into the pharmacophore structure and drug-sensitive cellular pathways, highlighting the importance of molecular structure in the development of therapeutic agents (T. Owa et al., 2002).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many sulfonamide compounds are used as antibiotics, where they inhibit the growth of bacteria by blocking the synthesis of folic acid.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical, appropriate safety measures should be taken when handling it to avoid potential health risks.